Cas no 1097082-10-4 (N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide)

• Product Name: N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
• CAS No: 1097082-10-4
• MF: C₁₉H₂₁N₃O₃S₃
• MW: 435.583340406418
• CID: 5759762
• Update Time: 2025-05-30

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1-thiophen-2-ylsulfonylpiperidine-2-carboxamide
• N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide

• Inchi： 1S/C19H21N3O3S3/c1-12-8-9-15-17(13(12)2)20-19(27-15)21-18(23)14-6-3-4-10-22(14)28(24,25)16-7-5-11-26-16/h5,7-9,11,14H,3-4,6,10H2,1-2H3,(H,20,21,23)
• InChI Key： IHOHHNBZBHHKGJ-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCCCC1C(NC1=NC2=C(C)C(C)=CC=C2S1)=O

Additional information on N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide

N-(4,5-Dimethyl-1,3-Benzothiazol-2-Yl)-1-(Thiophene-2-Sulfonyl)Piperidine-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1097082-10-4, known as N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzothiazole ring system, a thiophene sulfonyl group, and a piperidine carboxamide moiety. The combination of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of new drugs and materials. The benzothiazole core in this compound is known for its stability and ability to participate in various chemical reactions, making it a valuable scaffold for drug design. The 4,5-dimethyl substitution on the benzothiazole ring further enhances its stability and modulates its electronic properties, which are critical for its interactions with biological systems.

The thiophene sulfonyl group attached to the piperidine ring introduces additional functionality to the molecule. Thiophene derivatives are well-known for their aromaticity and ability to act as electron-deficient heterocycles, which can participate in π-π interactions. The sulfonyl group adds a polar nature to the molecule, increasing its solubility in polar solvents and enhancing its bioavailability. This makes the compound suitable for applications in drug delivery systems and as a precursor for more complex molecules.

The piperidine carboxamide moiety plays a crucial role in the compound's structure. Piperidine is a six-membered amine-containing ring that provides rigidity and flexibility to the molecule. The carboxamide group adds hydrogen bonding capability, which is essential for interactions with biological targets such as enzymes and receptors. This feature makes the compound a promising candidate for enzyme inhibition studies and drug design.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize its production. These methods not only improve yield but also reduce reaction time and energy consumption, aligning with green chemistry principles.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes involved in disease pathways. For instance, studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are implicated in cancer progression. The benzothiazole core contributes to HDAC inhibition by forming key interactions with the enzyme's active site. Additionally, the thiophene sulfonyl group enhances selectivity by modulating the molecule's hydrophobicity and electronic properties.

The versatility of this compound extends beyond enzymatic inhibition. Its structure makes it a valuable building block for constructing more complex molecules with enhanced functionality. For example, it can serve as a precursor for developing fluorescent probes or sensors due to the inherent fluorescence of thiophene derivatives under certain conditions.

In conclusion, N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide (CAS No. 1097082-10-4) is a multifaceted compound with significant potential in chemical synthesis and pharmaceutical research. Its unique combination of functional groups provides a platform for exploring new drug candidates and advanced materials. As research continues to uncover its full potential, this compound is poised to make meaningful contributions to various scientific fields.